Cas no 1157307-73-7 (1-(2-Fluorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one)

• Product Name: 1-(2-Fluorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one
• CAS No: 1157307-73-7
• MF: C₁₁H₁₃FO₂S
• MW: 228.283125638962
• CID: 5250459
• PubChem ID: 43801618
• Update Time: 2025-10-28

1-(2-Fluorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one
• EN300-394614
• 1157307-73-7
• 1-(2-Fluorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one

• Inchi： 1S/C11H13FO2S/c1-14-6-7-15-8-11(13)9-4-2-3-5-10(9)12/h2-5H,6-8H2,1H3
• InChI Key： VRBBTVXQWYLRCS-UHFFFAOYSA-N
• SMILES： S(CCOC)CC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 228.06202899g/mol
• Monoisotopic Mass: 228.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.6Ų

Additional information on 1-(2-Fluorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one

Compound CAS No. 1157307-73-7: 1-(2-Fluorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one

Compound CAS No. 1157307-73-7, also known as 1-(2-fluorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a fluorophenyl group and a sulfanyl-containing substituent, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The chemical structure of 1-(2-fluorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one consists of a central ketone group attached to a fluorinated aromatic ring and a sulfur-containing side chain. The presence of the fluorophenyl group imparts electronic properties that enhance the compound's reactivity, while the sulfanyl group contributes to its stability and solubility in organic solvents. These features make it an ideal candidate for use in reactions requiring precise control over electronic interactions and steric effects.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Researchers have demonstrated that the fluorophenyl group can be exploited to enhance the bioavailability of therapeutic agents, while the sulfanyl group can serve as a platform for attaching targeting ligands. These findings underscore the importance of compound CAS No. 1157307-73-7 in advancing medicinal chemistry.

In addition to its role in pharmaceuticals, 1-(2-fluorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one has found applications in polymer chemistry. Its ability to undergo controlled polymerization under mild conditions has led to the synthesis of high-performance polymers with tailored mechanical and thermal properties. This has opened new avenues for its use in advanced materials such as thermoplastics and elastomers.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity, making it more accessible for large-scale production. The use of environmentally friendly solvents and catalysts has also contributed to its sustainability profile.

From an analytical perspective, compound CAS No. 1157307-73-7 has been extensively studied using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided detailed insights into its molecular structure and reactivity, further enhancing its utility in research and development.

In conclusion, compound CAS No. 1157307-73-7, or 1-(2-fluorophenyl)-2-[(2-methoxyethyl)sulfanyl]ethan-1-one, stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile properties, and wide-ranging applications make it an indispensable tool in contemporary scientific research.